N'-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-2-phenoxyacetohydrazide

• IUPAC Name: N-[(E)-(1,3-diphenylpyrazol-4-yl)methylideneamino]-2-phenoxyacetamide
• InChI: InChI=1S/C24H20N4O2/c29-23(18-30-22-14-8-3-9-15-22)26-25-16-20-17-28(21-12-6-2-7-13-21)27-24(20)19-10-4-1-5-11-19/h1-17H,18H2,(H,26,29)/b25-16+
• InChI Key: WJYGWUOEPIZCRQ-PCLIKHOPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2C=NNC(=O)COC3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN(C=C2/C=N/NC(=O)COC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H20N4O2
• Molecular Weight: 396.4 g/mol

Description

N'-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-2-phenoxyacetohydrazide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as DPPH and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DPPH is not fully understood, but it is believed to exert its effects through the inhibition of various enzymes and proteins involved in cellular processes. DPPH has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and tumorigenesis. It has also been found to inhibit the activity of histone deacetylases (HDACs), proteins involved in gene expression and regulation.
Biochemical and Physiological Effects:
DPPH has been found to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune response. It has also been found to exhibit antioxidant properties, which may help protect cells from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPPH in lab experiments is its potential for use as a diagnostic tool for various diseases. It has also been found to exhibit potent antitumor and anti-inflammatory properties, which may have therapeutic potential. However, one of the limitations of using DPPH is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of DPPH, including further investigation into its mechanism of action and potential therapeutic applications. It may also be useful to study the structure-activity relationship of DPPH and its analogs to identify compounds with improved potency and selectivity. Additionally, the potential use of DPPH as a diagnostic tool for various diseases warrants further investigation.
In conclusion, DPPH is a chemical compound that has been studied for its potential applications in scientific research. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant properties and may have therapeutic potential. Further investigation into its mechanism of action and potential therapeutic applications is warranted.

Synthesis Methods

DPPH can be synthesized using various methods, including the reaction of 2-phenoxyacetic acid hydrazide with 1,3-diphenyl-1H-pyrazole-4-carbaldehyde in the presence of a catalyst. The resulting product is then purified using chromatography techniques to obtain pure DPPH.

Scientific Research Applications

DPPH has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant properties. DPPH has also been studied for its potential use as a diagnostic tool for various diseases.